Cas no 2228583-65-9 (methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate
• CAS No: 2228583-65-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6341359
• PubChem ID: 165656386
• Update Time: 2025-05-26

methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate
• EN300-1750880
• 2228583-65-9

• Inchi： 1S/C12H16N2O2/c1-12(2)9(10(12)13)8-5-4-7(6-14-8)11(15)16-3/h4-6,9-10H,13H2,1-3H3
• InChI Key： HUGOMUZODXPAQM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)C1C(C1(C)C)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate

Methyl 6-(3-Amino-2,2-Dimethylcyclopropyl)pyridine-3-carboxylate (CAS No. 2228583-65-9): An Emerging Compound in Medicinal Chemistry

Methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate (CAS No. 2228583-65-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate is characterized by a pyridine ring substituted with a 3-amino-2,2-dimethylcyclopropyl group and a methyl ester moiety. The cyclopropyl ring introduces a high degree of rigidity and conformational constraint, which can significantly influence the compound's pharmacological properties. The presence of the amino group and the ester functionality further enhances its chemical versatility and reactivity.

Recent studies have highlighted the pharmacological potential of methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate has also demonstrated significant anti-cancer activity. Studies conducted on various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression. Specifically, it has been found to downregulate the expression of oncogenic proteins such as Bcl-2 and cyclin D1, thereby sensitizing cancer cells to chemotherapeutic agents.

The neuroprotective effects of methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate have also been explored in preclinical models of neurodegenerative diseases. Research published in the Journal of Neurochemistry has demonstrated that this compound can protect neurons from oxidative stress and excitotoxicity by modulating intracellular signaling pathways such as the PI3K/Akt pathway. These findings suggest that methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

From a synthetic perspective, methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of a suitably substituted pyridine carboxylic acid with an appropriate amine followed by esterification with methanol. The cyclopropyl ring can be introduced via a ring-closing metathesis reaction or through other cycloaddition reactions. The synthetic route is highly modular, allowing for the introduction of various functional groups to fine-tune the compound's biological activity.

The pharmacokinetic properties of methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate have been extensively studied to assess its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable oral bioavailability and good plasma stability. Additionally, it shows low toxicity in animal models, making it a promising candidate for further clinical evaluation.

In conclusion, methyl 6-(3-amino-2,2-dimethylcyclopropyl)pyridine-3-carboxylate (CAS No. 2228583-65-9) is an emerging compound with a broad range of potential therapeutic applications. Its unique molecular structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to play a significant role in the treatment of various diseases.